Cas no 2402789-17-5 (Methyl (1S,3R)-3-amino-1-hydroxyspiro[3.3]heptane-3-carboxylate)

• Product Name: Methyl (1S,3R)-3-amino-1-hydroxyspiro[3.3]heptane-3-carboxylate
• CAS No: 2402789-17-5
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 5354839
• Update Time: 2025-06-10

Methyl (1S,3R)-3-amino-1-hydroxyspiro[3.3]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl (1S,3R)-3-amino-1-hydroxyspiro[3.3]heptane-3-carboxylate
• Z4108305846
• rac-methyl (1R,3S)-1-amino-3-hydroxyspiro[3.3]heptane-1-carboxylate

• Inchi： 1S/C9H15NO3/c1-13-7(12)9(10)5-6(11)8(9)3-2-4-8/h6,11H,2-5,10H2,1H3/t6-,9-/m0/s1
• InChI Key： RRWUIKBXJDJOJQ-RCOVLWMOSA-N
• SMILES： O[C@H]1C[C@](C(=O)OC)(C21CCC2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: -0.3
• Topological Polar Surface Area: 72.6

Additional information on Methyl (1S,3R)-3-amino-1-hydroxyspiro[3.3]heptane-3-carboxylate

Research Briefing on Methyl (1S,3R)-3-amino-1-hydroxyspiro[3.3]heptane-3-carboxylate (CAS: 2402789-17-5)

Methyl (1S,3R)-3-amino-1-hydroxyspiro[3.3]heptane-3-carboxylate (CAS: 2402789-17-5) is a novel spirocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. Its unique structural features, including a spiro[3.3]heptane core and functional groups such as amino and hydroxyl moieties, make it a promising scaffold for drug discovery and development. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

The synthesis of Methyl (1S,3R)-3-amino-1-hydroxyspiro[3.3]heptane-3-carboxylate has been optimized to achieve high enantiomeric purity and yield, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed asymmetric catalysis and chiral resolution techniques to obtain the desired stereoisomer, which is critical for its biological activity. The compound's stability under physiological conditions and its pharmacokinetic properties have also been investigated, revealing favorable characteristics for further development.

In terms of biological applications, Methyl (1S,3R)-3-amino-1-hydroxyspiro[3.3]heptane-3-carboxylate has shown potential as a modulator of neurotransmitter receptors. Preliminary in vitro studies indicate that it exhibits selective binding affinity for GABA_A and NMDA receptors, suggesting its utility in treating anxiety, epilepsy, and neurodegenerative diseases. Additionally, its spirocyclic structure has been leveraged to design novel protease inhibitors, with promising results against viral proteases such as SARS-CoV-2 M^pro.

Recent advancements in computational chemistry have further elucidated the compound's mechanism of action. Molecular docking and dynamics simulations have revealed key interactions between Methyl (1S,3R)-3-amino-1-hydroxyspiro[3.3]heptane-3-carboxylate and target proteins, providing insights for structure-activity relationship (SAR) optimization. These findings are expected to accelerate the development of derivatives with enhanced potency and selectivity.

Despite these promising developments, challenges remain in scaling up the synthesis and evaluating the compound's safety profile in vivo. Ongoing research aims to address these issues, with several preclinical studies currently underway. The compound's potential as a versatile intermediate in medicinal chemistry underscores its importance in the search for new therapeutic agents.

In conclusion, Methyl (1S,3R)-3-amino-1-hydroxyspiro[3.3]heptane-3-carboxylate represents a significant advancement in spirocyclic chemistry, with broad applications in drug discovery. Its unique structural and functional properties, combined with recent research breakthroughs, position it as a valuable tool for addressing unmet medical needs. Future studies will likely focus on expanding its therapeutic scope and optimizing its pharmacological properties for clinical translation.